4-amino-5-(azepane-1-carbonyl)-3-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,3-thiazole-2-thione

• IUPAC Name: [4-amino-3-(5-chloro-2-methoxyphenyl)-2-sulfanylidene-1,3-thiazol-5-yl]-(azepan-1-yl)methanone
• InChI: InChI=1S/C17H20ClN3O2S2/c1-23-13-7-6-11(18)10-12(13)21-15(19)14(25-17(21)24)16(22)20-8-4-2-3-5-9-20/h6-7,10H,2-5,8-9,19H2,1H3
• InChI Key: XRZMLARANKNEDB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)N2C(=C(SC2=S)C(=O)N3CCCCCC3)N
• Molecular Formula: C17H20ClN3O2S2
• Molecular Weight: 397.9 g/mol
• CAS No.: 1021256-16-5

Description

This compound belongs to the 2,3-dihydro-1,3-thiazole-2-thione class, characterized by a bicyclic thiazole ring system with a sulfur atom at position 2 and a thione functional group. Key structural features include:

• 5-Chloro-2-methoxyphenyl group at position 3: The chloro and methoxy substituents introduce steric and electronic effects, influencing solubility and intermolecular interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

Compound Name	Key Substituents	Melting Point (℃)	LogP (Predicted)	Biological Activity	Reference
4-amino-5-(azepane-1-carbonyl)-3-(5-chloro-2-methoxyphenyl)-2,3-dihydro-1,3-thiazole-2-thione	5-chloro-2-methoxyphenyl, azepane-1-carbonyl	N/A	~3.2	Not reported (structural focus)
4-amino-5-diethoxyphosphoryl-3-phenyl-1,3-thiazole-2-thione (CAS 93641-77-1)	Diethoxyphosphoryl, phenyl	145–148	~2.8	Enzyme inhibition potential
4-(4-chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole	Chlorophenyl, fluorophenyl, triazolyl	210–212	~4.1	Antimicrobial activity
(5Z)-5-{[3-(3-chloro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-dodecyl-2-thioxo-1,3-thiazolidin-4-one	Chloro-methoxyphenyl, dodecyl chain	167–169	~6.5	Antifungal activity (hypothesized)

Key Observations :

• Electron-Withdrawing Groups (Cl, F): Enhance thermal stability (e.g., higher melting points in halogenated analogs like ). The 5-chloro-2-methoxyphenyl group in the target compound likely increases lipophilicity (LogP ~3.2) compared to non-halogenated analogs.
• Azepane vs. Phosphoryl Groups : The azepane-1-carbonyl moiety (target compound) may improve solubility in polar solvents compared to the diethoxyphosphoryl group in due to its amide-like character.
• Alkyl Chains : Long alkyl chains (e.g., dodecyl in ) drastically increase LogP, reducing aqueous solubility but enhancing membrane permeability.